Cas no 7029-81-4 (2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1))
7029-81-4 structure
Product Name:2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1)
CAS No:7029-81-4
MF:C14H22ClNO
MW:255.783583164215
CID:1743509
PubChem ID:201859
Update Time:2025-04-21
2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1)
- 2-phenyl-3-piperidin-1-ylpropan-1-ol,hydrochloride
- 1-Piperidinepropanol, beta-phenyl-, hydrochloride
- 2-Phenyl-3-(piperidin-1-yl)propan-1-ol--hydrogen chloride (1/1)
- 7029-81-4
- beta-Phenyl-1-piperidinepropanol hydrochloride
- DTXSID20990510
-
- Inchi: 1S/C14H21NO.ClH/c16-12-14(13-7-3-1-4-8-13)11-15-9-5-2-6-10-15;/h1,3-4,7-8,14,16H,2,5-6,9-12H2;1H
- InChI Key: IOZISCHKMSZWDZ-UHFFFAOYSA-N
- SMILES: Cl.OCC(C1C=CC=CC=1)CN1CCCCC1
Computed Properties
- Exact Mass: 255.13916
- Monoisotopic Mass: 255.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Boiling Point: 347.8°C at 760 mmHg
- Flash Point: 163°C
- PSA: 23.47
2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1) Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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